Cas no 1218789-62-8 (3-Methoxycarbonyl-5-(cyclopropylmethoxy)phenylboronic acid, pinacol ester)

• Product Name: 3-Methoxycarbonyl-5-(cyclopropylmethoxy)phenylboronic acid, pinacol ester
• CAS No: 1218789-62-8
• MF: C₁₈H₂₅BO₅
• MW: 332.199105978012
• MDL: MFCD12546596
• CID: 827720
• PubChem ID: 46739691
• Update Time: 2025-05-21

3-Methoxycarbonyl-5-(cyclopropylmethoxy)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 3-Methoxycarbonyl-5-(cyclopropylmethoxy)phenylboronic acid, pinacol ester
• Benzoic acid, 3-(cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• 3-Methoxycarbonyl-5-(cyclopropylmethoxy)phenylboronic acid,pinacol ester
• MFCD12546596
• Methyl3-(cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• A1-11121
• BS-21122
• DTXSID90675281
• F87092
• DB-357104
• AKOS016004621
• CS-0175571
• 3-Cyclopropylmethoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester
• 1218789-62-8
• 3-Methoxycarbonyl-5-(cyclopropylmethoxy)phenylboronic acid pinacol ester

• MDL： MFCD12546596
• Inchi： 1S/C18H25BO5/c1-17(2)18(3,4)24-19(23-17)14-8-13(16(20)21-5)9-15(10-14)22-11-12-6-7-12/h8-10,12H,6-7,11H2,1-5H3
• InChI Key： JTVONZUKAQNKSL-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OC)C=C(C=2)OCC2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 332.18000
• Monoisotopic Mass: 332.1795041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 2.56120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-Methoxycarbonyl-5-(cyclopropylmethoxy)phenylboronic acid, pinacol ester

3-Methoxycarbonyl-5-(cyclopropylmethoxy)phenylboronic Acid, Pinacol Ester

The compound with CAS No. 1218789-62-8, known as 3-Methoxycarbonyl-5-(cyclopropylmethoxy)phenylboronic acid, pinacol ester, is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis and materials science. This compound is particularly notable for its unique structure, which combines a phenyl ring substituted with methoxycarbonyl and cyclopropylmethoxy groups, along with a boronic acid moiety stabilized by a pinacol ester group. The pinacol ester group plays a crucial role in stabilizing the boronic acid, making it more amenable to various synthetic transformations.

Recent studies have highlighted the importance of boronic acids in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which is widely used in the construction of biaryl compounds. The presence of the pinacol ester group in this compound not only enhances its stability but also facilitates its use in such reactions. Researchers have demonstrated that this compound can serve as an excellent substrate for constructing diverse aromatic systems, which are critical in drug discovery and material synthesis.

The 3-methoxycarbonyl and 5-cyclopropylmethoxy substituents on the phenyl ring introduce unique electronic and steric properties to the molecule. These features make it an ideal candidate for exploring regioselective reactions and studying the influence of substituents on reaction outcomes. For instance, recent investigations have shown that the cyclopropylmethoxy group can act as a directing group in certain electrophilic aromatic substitution reactions, opening new avenues for selective synthesis of complex aromatic compounds.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of boronic acids with appropriately substituted aryl halides. The use of palladium catalysts has been pivotal in achieving high yields and selectivity in these reactions. Moreover, the incorporation of the pinacol ester group during synthesis ensures that the boronic acid remains stable under a wide range of reaction conditions, making it versatile for various applications.

One of the most promising applications of this compound lies in its potential use as a building block for constructing advanced materials. For example, researchers have explored its utility in synthesizing functional polymers and organic semiconductors. The ability to precisely control the substitution pattern on the phenyl ring allows for tailoring the electronic properties of these materials, which is essential for applications in electronics and optoelectronics.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. These studies have provided valuable insights into its bonding characteristics and reactivity trends, which are critical for designing efficient synthetic pathways. For instance, density functional theory (DFT) calculations have revealed that the pinacol ester group significantly influences the electron density around the boron atom, thereby affecting its reactivity in cross-coupling reactions.

In conclusion, 3-Methoxycarbonyl-5-(cyclopropylmethoxy)phenylboronic acid, pinacol ester (CAS No. 1218789-62-8) is a versatile and valuable compound with wide-ranging applications in organic synthesis and materials science. Its unique structure and functional groups make it an ideal candidate for exploring novel synthetic strategies and developing advanced materials. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.